phenyl [4-(3-bromophenyl)-1,3-thiazol-2-yl]carbamate

• IUPAC Name: phenyl N-[4-(3-bromophenyl)-1,3-thiazol-2-yl]carbamate
• InChI: InChI=1S/C16H11BrN2O2S/c17-12-6-4-5-11(9-12)14-10-22-15(18-14)19-16(20)21-13-7-2-1-3-8-13/h1-10H,(H,18,19,20)
• InChI Key: TUESBQKXFVYGKJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OC(=O)NC2=NC(=CS2)C3=CC(=CC=C3)Br
• Molecular Formula: C16H11BrN2O2S
• Molecular Weight: 375.2 g/mol

Description

Thiazoles, which include the 1,3-thiazol-2-yl group in your compound, are a type of heterocyclic organic compound. They have a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms. Thiazoles are found in many potent biologically active compounds, such as sulfathiazole (antimicrobial drug), Ritonavir (antiretroviral drug), Abafungin (antifungal drug), Bleomycine, and Tiazofurin (antineoplastic drug).

Molecular Structure Analysis

The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom for completing the needs of 6π electrons to satisfy Hückel’s rule. The aromaticity is estimated by the chemical shift of the ring proton (between 7.27 and 8.77 ppm), and the calculated π-electron density shows that the C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution.

Physical and Chemical Properties Analysis

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. The odor of thiazole is similar to that of pyridine. It is a clear pale yellow liquid with a boiling point of 116–118°C and specific gravity 1.2.